Cas no 68473-30-3 (Methy-d3 Vinyl Ether)

• Product Name: Methy-d3 Vinyl Ether
• CAS No: 68473-30-3
• MF: C₃H₆O
• MW: 58.0791411399841
• MDL: MFCD00144794
• CID: 502724
• Update Time: 2025-06-08

Methy-d3 Vinyl Ether Chemical and Physical Properties

Names and Identifiers

• Ethene, methoxy-d3- (9CI)
• METHYL VINYL ETHER (METHYL-D3)
• Methy-d3 Vinyl Ether

• MDL： MFCD00144794
• Inchi： 1S/C3H6O/c1-3-4-2/h3H,1H2,2H3
• InChI Key： XJRBAMWJDBPFIM-UHFFFAOYSA-N
• SMILES： O(C=C)C

Additional information on Methy-d3 Vinyl Ether

Comprehensive Overview of Methy-d3 Vinyl Ether (CAS No. 68473-30-3): Properties, Applications, and Industry Insights

Methy-d3 Vinyl Ether (CAS No. 68473-30-3) is a deuterated organic compound widely utilized in pharmaceutical research, material science, and analytical chemistry. This isotopically labeled variant of methyl vinyl ether offers unique advantages in NMR spectroscopy, metabolic studies, and isotope tracing, making it a critical tool for modern scientific advancements. With the growing demand for deuterated compounds in drug development and precision chemistry, Methy-d3 Vinyl Ether has garnered significant attention from researchers and industry professionals alike.

The molecular structure of Methy-d3 Vinyl Ether features three deuterium atoms replacing hydrogen in the methyl group, enhancing its stability and reducing background interference in spectroscopic analyses. This property is particularly valuable in quantitative NMR (qNMR), where accurate measurements are essential for pharmaceutical quality control and method validation. Recent studies highlight its role in optimizing reaction mechanisms and improving the sensitivity of mass spectrometry-based assays, aligning with the trend toward green chemistry and sustainable laboratory practices.

In the pharmaceutical sector, Methy-d3 Vinyl Ether serves as a key intermediate in synthesizing deuterated APIs (active pharmaceutical ingredients). The "deuterium switch" strategy, which leverages deuterium's kinetic isotope effect to enhance drug efficacy and reduce side effects, has driven demand for compounds like Methy-d3 Vinyl Ether. Industry reports indicate a surge in applications for central nervous system (CNS) drugs and oncology therapeutics, where precise isotopic labeling is crucial for drug metabolism studies.

From an industrial perspective, Methy-d3 Vinyl Ether is employed in polymer chemistry to modify surface properties and create functionalized materials. Its ability to act as a crosslinking agent or monomer in specialty coatings has expanded its use in advanced material engineering. Manufacturers are increasingly adopting this compound to develop high-performance polymers with tailored thermal and mechanical characteristics, addressing needs in electronics encapsulation and biocompatible films.

Environmental and regulatory considerations further underscore the importance of Methy-d3 Vinyl Ether. As global standards like REACH and FDA guidelines emphasize traceability and purity in chemical reagents, suppliers must ensure rigorous quality assurance protocols. Analytical techniques such as GC-MS and HPLC are routinely applied to verify the isotopic enrichment and chemical stability of Methy-d3 Vinyl Ether, meeting the stringent requirements of Good Laboratory Practice (GLP).

Emerging trends in AI-driven drug discovery and computational chemistry have also amplified interest in deuterated compounds. Researchers leverage Methy-d3 Vinyl Ether to validate molecular docking simulations and refine quantitative structure-activity relationship (QSAR) models. The compound's predictable behavior in catalytic reactions makes it a benchmark for testing machine learning algorithms in reaction optimization, a topic frequently searched in academic and industrial forums.

In conclusion, Methy-d3 Vinyl Ether (CAS No. 68473-30-3) represents a versatile and indispensable resource across multiple scientific disciplines. Its applications span from cutting-edge drug development to innovative material design, reflecting the compound's adaptability to evolving technological demands. As research continues to explore new frontiers in isotope chemistry, Methy-d3 Vinyl Ether will remain a focal point for advancements in life sciences and industrial chemistry.